Direct Head-to-Head Comparison: Spongionellol A Demonstrates 1.8–2.6x Greater Potency Than Its Closest Structural Analog in Prostate Cancer Cell Lines
In a panel of human prostate cancer cell lines, Spongionellol A (compound 1) exhibited superior cytotoxic potency compared to its close analog 15,16-dideoxy-15α,17β-dihydroxy-15,17-oxidospongian-16-carboxylate-15,17-diacetate (compound 5). IC50 values after 48-hour MTT assay were: PC3 cells, Spongionellol A 0.964 ± 0.11 µM vs. compound 5 2.51 ± 0.93 µM; DU145 cells, Spongionellol A 0.936 ± 0.39 µM vs. compound 5 1.52 ± 0.87 µM; LNCaP cells, Spongionellol A 1.02 ± 0.57 µM vs. compound 5 1.82 ± 0.85 µM [1].
| Evidence Dimension | Cytotoxic potency (IC50, µM) |
|---|---|
| Target Compound Data | PC3: 0.964 ± 0.11; DU145: 0.936 ± 0.39; LNCaP: 1.02 ± 0.57 |
| Comparator Or Baseline | Compound 5: PC3: 2.51 ± 0.93; DU145: 1.52 ± 0.87; LNCaP: 1.82 ± 0.85 |
| Quantified Difference | 1.8–2.6x lower IC50 |
| Conditions | 48 h MTT assay; PC3, DU145, LNCaP human prostate cancer cells |
Why This Matters
The significant potency advantage positions Spongionellol A as the preferred chemical tool for studies requiring maximal cytotoxic effect at lower concentrations.
- [1] Data from: Dyshlovoy SA, et al. Sci Rep. 2022;12:13570 (Table 2) as compiled in Int J Mol Sci. 2023;24(2):1435, Table 3. View Source
